N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
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Overview
Description
N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C24H24N6O4S and its molecular weight is 492.55. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antitumor Applications
Antimicrobial Activity
Research involving pyrimidine-triazole derivatives, similar in structure to the compound , has demonstrated significant antimicrobial properties. A study synthesized novel derivatives exhibiting antimicrobial activity against selected bacterial and fungal strains. These compounds' effectiveness in various organic solvents suggests their potential as broad-spectrum antimicrobial agents (Majithiya & Bheshdadia, 2022).
Antitumor Activity
The development of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives for antitumor purposes is another area of research. These compounds have shown potent anticancer activity against various human cancer cell lines, indicating their potential in cancer therapy. Such studies highlight the importance of structural modifications for enhancing biological activity and specificity (Hafez & El-Gazzar, 2017).
Chemical Modification and Structural Analysis
Chemical Modification
Efforts to modify chemical structures to enhance antimicrobial and antitumor efficacy are noteworthy. For instance, the modification of sulfazecin to produce derivatives with improved antimicrobial activities highlights the potential of structural adjustments in developing more effective therapeutic agents (Kishimoto et al., 1984).
Structural Analysis
The study of crystal structures of related compounds provides insight into their chemical behavior and interaction potential. Analyzing hydrogen-bonded dimers and pi-stacked chains contributes to understanding the molecular basis of their biological activities and can guide the design of new compounds with optimized properties (Trilleras et al., 2008).
Mechanism of Action
Target of Action
The primary target of N-(2,3-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide, also known as F0648-0479, is the signal transducer and activator of transcription 3 (Stat3) . Stat3 is a protein that plays a crucial role in many cellular processes such as cell growth and apoptosis .
Mode of Action
F0648-0479 inhibits the activity of Stat3 by blocking the protein-protein interactions required for Stat3 dimerization . This inhibition prevents Stat3 phosphorylation and nuclear localization following IL-6 stimulation of fibroblasts .
Biochemical Pathways
The inhibition of Stat3 by F0648-0479 affects the IL-6/Stat3 signaling pathway . This leads to a decrease in the expression of IL-6, a Stat3 target, and RANKL, a cytokine essential for osteoclastogenesis .
Result of Action
The inhibition of Stat3 by F0648-0479 results in significant anti-arthritis effects, as demonstrated in collagen-induced arthritis model mice . The compound significantly inhibited arthritis development without apparent adverse effects .
Properties
IUPAC Name |
N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N6O4S/c1-14-5-4-6-19(15(14)2)26-22(32)13-35-24-29-28-20(11-16-12-21(31)27-23(33)25-16)30(24)17-7-9-18(34-3)10-8-17/h4-10,12H,11,13H2,1-3H3,(H,26,32)(H2,25,27,31,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMEARNSVYZUAIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)OC)CC4=CC(=O)NC(=O)N4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N6O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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